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Compound of Interest

Compound Name:
4-Methylthiazole-5-

carboxaldehyde

Cat. No.: B1296927 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 4-Methylthiazole-5-carboxaldehyde (CAS No. 82294-70-0). The

information is compiled and presented to meet the needs of laboratory personnel and

professionals in drug development, ensuring safe handling and use of this compound.

Chemical Identification and Properties
4-Methylthiazole-5-carboxaldehyde is a heterocyclic organic compound with the molecular

formula C₅H₅NOS.[1] It is commonly used as a pharmaceutical intermediate and in various

scientific research applications.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Weight 127.16 g/mol [1]

Appearance Light yellow crystal [3]

Melting Point 74-78 °C (lit.) [2][4]

Boiling Point 118 °C / 21 mmHg (lit.) [2][4][5]

Solubility Slightly soluble in water. [2][4][6]

Density 1.27 g/cm³ [3][4]

Flash Point 91.8 °C [4]

Vapor Pressure 0.0747 mmHg at 25°C [4]

Hazard Identification and GHS Classification
The primary hazard associated with 4-Methylthiazole-5-carboxaldehyde is its potential to

cause serious eye damage.[1][5][7] It is also classified as a skin irritant.[7]

Table 2: GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Serious Eye

Damage/Eye

Irritation

Category 1

H318: Causes

serious eye

damage

GHS05 Danger

Skin

Corrosion/Irritatio

n

Category 2
Causes skin

irritation
- Danger

Safe Handling and Storage Protocols
Proper handling and storage procedures are crucial to minimize the risks associated with 4-
Methylthiazole-5-carboxaldehyde.
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Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate PPE. The following are general recommendations:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[5]

Skin Protection: Wear protective gloves (e.g., Solvex, neoprene, viton, butyl, buna, natural

latex) and impervious clothing to prevent skin contact.[5][8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges (e.g., N95 dust mask in the US).[5]

Handling
Handle in a well-ventilated area to avoid inhalation of dust or vapors.[5][8]

Avoid contact with skin, eyes, and clothing.[7]

Do not ingest or inhale.[7]

Use non-sparking tools and take precautionary measures against static discharge.[9]

Wash hands thoroughly after handling.[8]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7][8]

Keep in a dark place, sealed in dry conditions at room temperature.[3][4]

Store under an inert atmosphere to maintain product quality.[7]

Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[7][9]

Emergency and First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation if the chemical

was ingested or inhaled.

[5][8]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes. If skin

irritation persists, consult a

physician.

[5][7][8]

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do so. Continue rinsing. Seek

immediate medical attention.

[5][7][10]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[5]

Fire and Explosion Hazard Data
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While not highly flammable, 4-Methylthiazole-5-carboxaldehyde is a combustible solid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water fog.[5][8][11]

Specific Hazards: Hazardous combustion products include nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[9]

Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) with a full face-

piece operated in pressure-demand or other positive pressure mode and full protective gear.

[5][8][9]

Toxicological Information and Experimental
Protocols
Detailed toxicological data for 4-Methylthiazole-5-carboxaldehyde is limited in publicly

available literature. Most safety data sheets indicate that no data is available for acute toxicity

(oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation, respiratory or

skin sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, and specific

target organ toxicity.[5]

Due to the absence of cited toxicological studies in the provided search results, no

experimental protocols can be detailed. Researchers are advised to handle this compound with

the caution appropriate for a chemical with an incomplete toxicological profile.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-Methylthiazole-
5-carboxaldehyde, from initial assessment to emergency response.
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Caption: Logical workflow for the safe handling of 4-Methylthiazole-5-carboxaldehyde.

This guide is intended to provide a comprehensive overview of the safety and handling of 4-
Methylthiazole-5-carboxaldehyde for a technical audience. It is essential to consult the

specific Safety Data Sheet provided by the supplier and to conduct a thorough risk assessment

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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